Cas no 1235486-28-8 (5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde)

• Product Name: 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde
• CAS No: 1235486-28-8
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 2190649
• Update Time: 2025-05-20

5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(hydroxymethyl)nicotinaldehyde
• RJTOYQGBYZLLNY-UHFFFAOYSA-N
• 5-bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde
• 3-Pyridinecarboxaldehyde, 5-bromo-6-(hydroxymethyl)-
• 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde

• Inchi： 1S/C7H6BrNO2/c8-6-1-5(3-10)2-9-7(6)4-11/h1-3,11H,4H2
• InChI Key： RJTOYQGBYZLLNY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CN=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde

Recent Advances in the Study of 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde (CAS: 1235486-28-8) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde (CAS: 1235486-28-8) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its aldehyde functionality to introduce diverse pharmacophores, leading to compounds with improved selectivity and potency against BTK, a target implicated in autoimmune diseases and B-cell malignancies. The study underscored the compound's synthetic flexibility, which enables rapid diversification of molecular scaffolds.

In another significant development, researchers at a leading pharmaceutical company reported the application of this compound in the development of PROTACs (Proteolysis Targeting Chimeras). The hydroxymethyl group was strategically employed as a linker attachment point, facilitating the conjugation of target-binding ligands to E3 ubiquitin ligase recruiters. This work, published in ACS Chemical Biology (2024), demonstrated the compound's utility in targeted protein degradation strategies, opening new avenues for drug discovery in previously "undruggable" targets.

Structural studies have provided insights into the molecular interactions of derivatives of 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde with biological targets. X-ray crystallography data revealed that the bromine atom at the 5-position contributes significantly to binding affinity through halogen bonding interactions with protein residues. Meanwhile, the hydroxymethyl group has been shown to participate in hydrogen bonding networks, enhancing molecular recognition. These structural insights, published in Nature Communications (2023), are guiding the rational design of more effective drug candidates.

Recent synthetic methodology developments have expanded the accessibility of this compound. A 2024 Organic Letters publication described a novel, high-yield synthetic route to 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde starting from commercially available 2,5-dibromopyridine. The improved synthesis features fewer steps, higher overall yield (72%), and better scalability, addressing previous limitations in its availability for large-scale pharmaceutical applications.

The compound's potential extends beyond traditional small-molecule drugs. A groundbreaking study in Chemical Science (2024) reported its use in the development of antibody-drug conjugates (ADCs). The researchers leveraged both the bromine and aldehyde functionalities for sequential conjugation reactions, enabling precise control over drug-antibody ratios. This dual-functional capability positions 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde as a valuable linker in next-generation bioconjugation strategies.

Looking forward, the unique chemical properties of 5-Bromo-6-(hydroxymethyl)-3-pyridinecarbaldehyde (CAS: 1235486-28-8) continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in covalent inhibitor design, where the aldehyde group can form reversible covalent bonds with target proteins. Additionally, its use in fragment-based drug discovery is gaining traction, as the compound serves as an ideal starting point for growing fragments into lead compounds through structure-based design approaches.